Cas no 2694057-93-5 (4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid)

• Product Name: 4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid
• CAS No: 2694057-93-5
• MF: C₁₇H₂₁FN₂O₄
• MW: 336.358048200607
• CID: 5980643
• PubChem ID: 165949152
• Update Time: 2025-08-05

4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid
• EN300-6733635
• 2694057-93-5

• Inchi： 1S/C17H21FN2O4/c1-17(2,3)24-16(23)20-9-11-6-12(20)8-19(11)10-4-5-13(15(21)22)14(18)7-10/h4-5,7,11-12H,6,8-9H2,1-3H3,(H,21,22)/t11-,12-/m0/s1
• InChI Key： DMQXLRATSDASOM-RYUDHWBXSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)N1C[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.14853532g/mol
• Monoisotopic Mass: 336.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid

4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic Acid: A Comprehensive Overview

The compound 4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid, identified by the CAS number NO 2694057-93-5, is a complex organic molecule with significant potential in the fields of pharmaceutical chemistry and drug development. This compound is characterized by its unique bicyclic structure and functional groups, which contribute to its versatile chemical properties.

The molecular structure of this compound comprises a benzene ring substituted with a fluorine atom at the 2-position and a bicyclic group at the 4-position. The bicyclic group, specifically a 2,5-diazabicyclo[2.2.1]heptane system, is further modified with a tert-butoxycarbonyl (Boc) protecting group at the 5-position. This configuration not only enhances the stability of the molecule but also provides a platform for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving enantioselective reactions and protecting group strategies. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess, which is critical for applications in asymmetric drug design.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of the Boc group allows for controlled deprotection under mild conditions, facilitating its integration into larger molecular frameworks. Moreover, the fluorine substituent at the benzene ring imparts electronic properties that are desirable in many pharmacophores.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes relevant to neurological disorders. Ongoing research is focused on optimizing its bioavailability and pharmacokinetic profiles to enhance its therapeutic potential.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature, underscoring its importance as a building block in medicinal chemistry. Researchers have also explored its reactivity under various reaction conditions, revealing its suitability for cross-coupling reactions and other transformations.

In conclusion, 4-[(1S,4S)-5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.1]heptan-2-yl]-2-fluorobenzoic acid represents a valuable addition to the arsenal of advanced chemical compounds available for drug discovery and development.